Cas no 1780192-93-9 (2-Fluoro-3-methylbutan-1-amine hydrochloride)

• Product Name: 2-Fluoro-3-methylbutan-1-amine hydrochloride
• CAS No: 1780192-93-9
• MF: C₅H₁₃ClFN
• MW: 141.614824056625
• CID: 5718695
• PubChem ID: 105428310
• Update Time: 2025-06-08

2-Fluoro-3-methylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methylbutan-1-amine;hydrochloride
• F2147-5506
• 2-fluoro-3-methylbutan-1-amine hydrochloride
• 1780192-93-9
• starbld0046507
• AKOS040812707
• 2-Fluoro-3-methylbutan-1-amine hydrochloride

• Inchi： 1S/C5H12FN.ClH/c1-4(2)5(6)3-7;/h4-5H,3,7H2,1-2H3;1H
• InChI Key： BALSISBWUISBDA-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)C(C)C

Computed Properties

• Exact Mass: 141.0720553g/mol
• Monoisotopic Mass: 141.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluoro-3-methylbutan-1-amine hydrochloride

2-Fluoro-3-methylbutan-1-amine Hydrochloride (CAS No. 1780192-93-9): An Overview

2-Fluoro-3-methylbutan-1-amine hydrochloride (CAS No. 1780192-93-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FMB, is a derivative of amines and fluorinated alkanes, which are essential building blocks in the development of novel drugs and therapeutic agents. The unique combination of a fluorine atom and a methyl group in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-Fluoro-3-methylbutan-1-amine hydrochloride is characterized by a four-carbon chain with a fluorine atom at the second position and a methyl group at the third position. The presence of these functional groups significantly influences the compound's reactivity, solubility, and pharmacological profile. The hydrochloride salt form enhances its stability and bioavailability, making it suitable for both in vitro and in vivo studies.

In recent years, the interest in 2-Fluoro-3-methylbutan-1-amine hydrochloride has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate specific receptors and signaling pathways involved in various diseases.

A study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory potential of 2-Fluoro-3-methylbutan-1-amine hydrochloride. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that FMB could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Fluoro-3-methylbutan-1-amine hydrochloride has also shown promise in pain management. A preclinical study conducted by researchers at the University of California (2020) evaluated the analgesic effects of this compound in rodent models of neuropathic pain. The results indicated that FMB significantly reduced pain sensitivity without causing significant side effects, making it a potential candidate for developing new analgesics with improved safety profiles.

The neuroprotective effects of 2-Fluoro-3-methylbutan-1-amine hydrochloride have also been explored in several studies. A research team from Harvard Medical School (2019) investigated the impact of this compound on neuronal cell survival under conditions of oxidative stress. The findings revealed that FMB protected neurons from oxidative damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. This neuroprotective activity suggests that FMB could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Fluoro-3-methylbutan-1-amine hydrochloride involves several steps, including the fluorination of an appropriate precursor followed by reductive amination to form the amine functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in large-scale research and development projects.

In addition to its therapeutic applications, 2-Fluoro-3-methylbutan-1-amine hydrochloride is also used as an intermediate in the synthesis of other biologically active compounds. Its unique chemical structure makes it a versatile starting material for developing novel derivatives with enhanced pharmacological properties. For example, researchers at the National Institutes of Health (NIH) have utilized FMB as a scaffold to design new antiviral agents with broad-spectrum activity against various viral infections.

The safety profile of 2-Fluoro-3-methylbutan-1-amine hydrochloride has been extensively evaluated through toxicological studies. These studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-fluoro-3-methylbutan-1-amnine hydrochloride (CAS No. 1780192-93-9) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.